5-chloro-2,1-benzoxazole-3-carboxylic acid
Description
5-chloro-2,1-benzoxazole-3-carboxylic acid is a chemical compound with the molecular weight of 197.58 . It is a powder at room temperature . The IUPAC name for this compound is 5-chlorobenzo[d]isoxazole-3-carboxylic acid .
Synthesis Analysis
Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . It has been extensively used as a starting material for different mechanistic approaches in drug discovery . A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized .Molecular Structure Analysis
The InChI code for 5-chloro-2,1-benzoxazole-3-carboxylic acid is 1S/C8H4ClNO3/c9-4-1-2-6-5(3-4)7(8(11)12)10-13-6/h1-3H,(H,11,12) .Chemical Reactions Analysis
Benzoxazole derivatives have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials . They are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, antioxidant, anti-inflammatory effects, and so on .Physical And Chemical Properties Analysis
5-chloro-2,1-benzoxazole-3-carboxylic acid is a powder at room temperature . It has a molecular weight of 197.58 .Mechanism of Action
Safety and Hazards
The safety information for 5-chloro-2,1-benzoxazole-3-carboxylic acid includes several hazard statements such as H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-2,1-benzoxazole-3-carboxylic acid involves the conversion of 2-aminophenol to the corresponding benzoxazole, followed by chlorination and carboxylation.", "Starting Materials": [ "2-aminophenol", "phosphorus oxychloride", "sodium hydroxide", "carbon dioxide", "water", "ethanol" ], "Reaction": [ "2-aminophenol is reacted with phosphorus oxychloride in the presence of sodium hydroxide to form 2-chloro-phenoxazine.", "2-chloro-phenoxazine is then heated with sodium hydroxide in ethanol to form 5-chloro-2,1-benzoxazole.", "5-chloro-2,1-benzoxazole is then chlorinated using phosphorus oxychloride to form 5-chloro-2,1-benzoxazole-3-chloride.", "Finally, 5-chloro-2,1-benzoxazole-3-chloride is treated with carbon dioxide and water to form 5-chloro-2,1-benzoxazole-3-carboxylic acid." ] } | |
CAS RN |
72744-04-8 |
Product Name |
5-chloro-2,1-benzoxazole-3-carboxylic acid |
Molecular Formula |
C8H4ClNO3 |
Molecular Weight |
197.6 |
Purity |
95 |
Origin of Product |
United States |
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